Cas no 877638-30-7 (ethyl 4-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamidobenzoate
• CAS No: 877638-30-7
• Molecular Formula: C₁₆H₁₅N₅O₄S
• Molecular Weight: 373.386401414871
• CID: 5866641
• PubChem ID: 135731969

ethyl 4-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamidobenzoate Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[(1,7-dihydro-7-oxo-1,2,4-triazolo[4,3-a]pyrimidin-3-yl)thio]acetyl]amino]-, ethyl ester
• AKOS024654949
• SR-01000020543
• 877638-30-7
• ethyl 4-[2-({7-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamido]benzoate
• SR-01000020543-1
• ethyl 4-[[2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetyl]amino]benzoate
• F2513-0060
• ethyl 4-(2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)benzoate

• InChIKey： QSMDPWWYZJCFKO-UHFFFAOYSA-N
• Inchi： 1S/C16H15N5O4S/c1-2-25-14(24)10-3-5-11(6-4-10)17-13(23)9-26-16-20-19-15-18-12(22)7-8-21(15)16/h3-8H,2,9H2,1H3,(H,17,23)(H,18,19,22)
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N3C(NN=2)=NC(=O)C=C3)=O)C=C1

Computed Properties

• Exact Mass: 373.08447515g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 373.08447515g/mol
• Heavy Atom Count: 26
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 141Ų

Experimental Properties

• pka: 12.65±0.70(Predicted)
• Density: 1.51±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives